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For Immediate Release

This technical guide provides an in-depth analysis of the stoichiometric relationship between
creatine and citric acid in the formation of dicreatine citrate, a compound of interest for
researchers, scientists, and professionals in drug development. This document elucidates the
precise molar ratio, details the experimental protocols for its synthesis, and presents relevant
biochemical context through structured data and visualizations.

Core Stoichiometry and Molecular Composition

Dicreatine citrate is a salt formed from the reaction of creatine and citric acid. The defining
characteristic of this compound is its precise 2:1 stoichiometric ratio of creatine to citric acid.[1]
This means that for every two molecules of creatine, there is one molecule of citric acid. This
ratio is crucial in distinguishing it from other creatine-citric acid salts, such as monocreatine
citrate (1:1 ratio) and tricreatine citrate (3:1 ratio).[1]

The formation of dicreatine citrate involves the interaction between two creatine cations and
one citrate dianion.[1] This molecular arrangement has implications for the compound's
physical and chemical properties, including its molecular weight and creatine content.

Quantitative Data Summary

The following tables summarize the key quantitative data for dicreatine citrate and its
constituent components.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1180860?utm_src=pdf-interest
https://www.benchchem.com/product/b1180860?utm_src=pdf-body
https://www.benchchem.com/product/b1180860?utm_src=pdf-body
https://patents.google.com/patent/US6211407B1/en
https://patents.google.com/patent/US6211407B1/en
https://www.benchchem.com/product/b1180860?utm_src=pdf-body
https://patents.google.com/patent/US6211407B1/en
https://www.benchchem.com/product/b1180860?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1180860?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Compound Molecular Formula Molecular Weight ( g/mol )
Creatine CaH9N30:2 131.13

Citric Acid CeHsO7 192.12

Dicreatine Citrate C14H26N6011 454.39[2]

Parameter Value Reference

Stoichiometric Ratio

) o ) 2:1 [1]
(Creatine:Citric Acid)
Creatine Content (by weight) Approximately 57.7% [1]
Melting Point Approximately 146 °C [1]

Synthesis of Dicreatine Citrate: Experimental
Protocol

The synthesis of dicreatine citrate on a laboratory scale can be achieved through the reaction
of creatine monohydrate and citric acid in a suitable solvent. The following protocol is based on
established methodologies.[1]

Materials:

o Creatine Monohydrate (Molecular Weight: 149.13 g/mol )

e Anhydrous Citric Acid (Molecular Weight: 192.12 g/mol )

e Anhydrous Methanol

Procedure:

o Charge a reaction vessel with a suitable volume of anhydrous methanol.

o With continuous stirring, add the desired molar quantity of anhydrous citric acid to the
methanol.
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o Continue stirring the mixture for approximately 30 minutes to ensure complete dissolution of
the citric acid.

o Gradually add a two-fold molar excess of creatine monohydrate to the citric acid/methanol
solution. For instance, for every 1 mole of citric acid, 2 moles of creatine monohydrate
should be added.

» Allow the reaction to proceed with continuous stirring for approximately four hours at ambient
temperature.

 After the reaction period, the resulting crystalline product, dicreatine citrate, is filtered from
the reaction mixture.

o The filtered product is then washed with anhydrous methanol to remove any unreacted
starting materials or byproducts.

o The purified dicreatine citrate is subsequently dried to remove any residual solvent.

Analytical Characterization

To confirm the successful synthesis and the stoichiometric ratio of dicreatine citrate, various
analytical techniques can be employed. High-performance liquid chromatography (HPLC) with
UV detection is a common method for the simultaneous determination of creatine and
creatinine, a breakdown product.[3][4][5] Liquid chromatography-tandem mass spectrometry
(LC-MS/MS) offers a more sensitive and specific method for analysis.[6]

Visualizing the Molecular and Biochemical
Landscape

To provide a clearer understanding of the concepts discussed, the following diagrams have
been generated using the Graphviz DOT language.
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Caption: Synthesis workflow for dicreatine citrate.
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Caption: Role of creatine in cellular energy metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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